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Compound of Interest

Compound Name: Platanic acid

Cat. No.: B1197482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the structure-activity relationships (SAR) of

platanic acid, a naturally occurring pentacyclic triterpenoid, and its derivatives. Platanic acid
has emerged as a promising scaffold for the development of new therapeutic agents,

particularly in the field of oncology. This document summarizes key findings on its cytotoxic

effects, outlines the experimental protocols used for its evaluation, and visually represents its

mechanism of action and experimental workflows.

Introduction to Platanic Acid
Platanic acid is a pentacyclic triterpenoid characterized by a 3β-hydroxy group and a 20-oxo-

30-norlupan-28-oic acid backbone.[1] It has been isolated from various plant sources and has

demonstrated a range of biological activities, including anti-HIV and cytotoxic effects.[1][2] Its

unique structure provides a versatile platform for chemical modifications to explore and

optimize its therapeutic potential.

Structure-Activity Relationship (SAR) for Cytotoxic
Activity
Systematic modifications of the platanic acid scaffold have been undertaken to elucidate the

relationship between its chemical structure and cytotoxic activity. A significant study involved

the synthesis of thirty-seven derivatives with a focus on introducing nitrogen-containing
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functional groups such as amines, amides, and oximes.[3][4] The cytotoxic activity of these

compounds was evaluated against a panel of human tumor cell lines using Sulforhodamine B

(SRB) assays.[3][4]

Key Findings from SAR Studies:

Introduction of Nitrogen-Containing Moieties: The incorporation of various nitrogen-

containing functional groups at different positions of the platanic acid backbone has been a

key strategy. This has led to the identification of derivatives with potent cytotoxic activity.[3][4]

Apoptosis Induction: Certain derivatives have been shown to induce apoptosis in cancer

cells. For instance, methyl (3β, 20R) 3-acetyloxy-20-amino-30-norlupan-28-oate (compound

17 in the study by Kahnt et al.) was found to induce apoptosis in A2780 ovarian carcinoma

cells.[3][4]

Chalcone Derivatives: The synthesis of chalcone derivatives of 20-oxo-lupanes, including

those derived from platanic acid, has yielded compounds with significant biological activity.

These derivatives have shown not only cytotoxic effects but also α-glucosidase inhibitory

activity.[2][5]

Table 1: Cytotoxic Activity of Selected Platanic Acid Derivatives
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Compound ID Modification Cell Line
Activity
(GI50/EC50/IC5
0 in µM)

Reference

17

Methyl (3β, 20R)

3-acetyloxy-20-

amino-30-

norlupan-28-oate

A2780

Data not fully

available in

abstract

[3][4]

9
Messagenin

derivative
NCI-60 panel 0.304 - 0.804 [5]

11

2,30-bis-

furfurylidene

derivative

MCF-7, A2780 EC50 < 10 [2][5]

13

Trifluoromethylbe

nzylidene

derivative

Not specified
IC50 = 3.3 (α-

glucosidase)
[2][5]

16

30-bromo-20-

oxo-29-nor-3,28-

diacetoxy-betulin

MCF-7, A2780 Not specified [5]

Note: This table summarizes available quantitative data from the initial search. A more

comprehensive table would require access to the full-text articles.

Mechanism of Action: Apoptosis Induction
The cytotoxic effects of promising platanic acid derivatives are, at least in part, mediated

through the induction of apoptosis. Fluorescence microscopy and FACS analysis have been

employed to confirm this mode of action for select compounds.[3][4] The precise signaling

pathways involved are a subject of ongoing research.
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Proposed Apoptotic Pathway of Platanic Acid Derivatives

Platanic Acid Derivative
(e.g., Compound 17)
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(e.g., A2780 Ovarian Carcinoma)

Enters

Mitochondrial Pathway
(Intrinsic)
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Caspase Activation
(e.g., Caspase-3, -9)

Leads to

Apoptosis

Executes
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General Experimental Workflow for Platanic Acid SAR Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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